3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol

• IUPAC Name: 3-[(4,5-dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol
• InChI: InChI=1S/C12H22N2O2/c1-8(2)11(5-6-15)13-7-12-14-9(3)10(4)16-12/h8,11,13,15H,5-7H2,1-4H3
• InChI Key: XEVXDWJEFRCZGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)CNC(CCO)C(C)C)C
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol, also known as DMXAA, is a synthetic small molecule that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been shown to induce the production of cytokines and chemokines, which can attract immune cells to the tumor site and stimulate an anti-tumor immune response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to disrupt tumor blood vessels, leading to tumor necrosis.
Biochemical and Physiological Effects:
3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been shown to induce the production of cytokines and chemokines, such as TNF-alpha, IL-6, and MCP-1. These cytokines and chemokines can attract immune cells to the tumor site and stimulate an anti-tumor immune response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to disrupt tumor blood vessels, leading to tumor necrosis.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol as a research tool is its specificity for tumor blood vessels, which allows for targeted anti-cancer therapy. However, 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to have limited efficacy in some tumor types and can cause side effects such as fever and hypotension.

Future Directions

Future research on 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may focus on optimizing its anti-cancer properties, such as by developing more potent analogues or identifying biomarkers of response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may also be studied in combination with other anti-cancer therapies, such as immunotherapy or targeted therapy. Additionally, 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may have potential applications in other disease areas, such as inflammatory diseases or infectious diseases.

Synthesis Methods

The synthesis of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol involves several steps, including the reaction of 4,5-dimethyl-2-nitrobenzaldehyde with ethyl acetoacetate to form 4,5-dimethyl-2-(2-oxoethyl)-1-nitrobenzene. This compound is then reacted with hydroxylamine to form 4,5-dimethyl-2-(2-hydroxyethyl)-1-nitrobenzene, which is subsequently reacted with 2-amino-4-methylpentan-1-ol to form 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol.

Scientific Research Applications

3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been studied for its potential anti-cancer properties, particularly as a vascular disrupting agent. It has been shown to induce tumor necrosis and inhibit tumor growth in preclinical models. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been studied for its potential use in combination with other anti-cancer therapies, such as chemotherapy and radiation therapy.